4-[(allylamino)sulfonyl]-N-(3-fluorophenyl)benzamide

• IUPAC Name: N-(3-fluorophenyl)-4-(prop-2-enylsulfamoyl)benzamide
• InChI: InChI=1S/C16H15FN2O3S/c1-2-10-18-23(21,22)15-8-6-12(7-9-15)16(20)19-14-5-3-4-13(17)11-14/h2-9,11,18H,1,10H2,(H,19,20)
• InChI Key: NVFFDRWLXUSRPX-UHFFFAOYSA-N
• Canonical SMILES: C=CCNS(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=CC(=CC=C2)F
• Molecular Formula: C16H15FN2O3S
• Molecular Weight: 334.4 g/mol

Description

4-[(allylamino)sulfonyl]-N-(3-fluorophenyl)benzamide, also known as AF-219, is a small molecule drug that has shown potential in the treatment of chronic cough, a condition that affects millions of people worldwide. Chronic cough is defined as a cough that persists for more than 8 weeks and is not caused by an underlying respiratory or other medical condition. It can have a significant impact on a person's quality of life, leading to fatigue, sleep disturbances, and social isolation. Current treatments for chronic cough are often ineffective, making AF-219 an exciting prospect for researchers.

Mechanism of Action

4-[(allylamino)sulfonyl]-N-(3-fluorophenyl)benzamide works by targeting the P2X3 receptor, a protein found on sensory neurons in the airways. When activated, this receptor triggers coughing. This compound binds to the P2X3 receptor and prevents its activation, reducing coughing.
Biochemical and Physiological Effects
This compound has been shown to have a selective effect on the P2X3 receptor, with no significant activity on other receptors. It is also rapidly absorbed and eliminated from the body, with a half-life of approximately 4 hours. This compound has been well-tolerated in clinical trials, with no significant adverse effects reported.

Advantages and Limitations for Lab Experiments

4-[(allylamino)sulfonyl]-N-(3-fluorophenyl)benzamide has several advantages for use in lab experiments. It is a small molecule drug that can easily be synthesized in large quantities, making it readily available for research. It has also been well-characterized, with its mechanism of action and physiological effects well-understood. However, this compound has some limitations. It is not effective in all patients with chronic cough, and its long-term safety and efficacy have not yet been fully established.

Future Directions

There are several future directions for research on 4-[(allylamino)sulfonyl]-N-(3-fluorophenyl)benzamide. One area of interest is in combination therapy, where this compound is used in conjunction with other drugs to enhance its efficacy. Another area of research is in the use of this compound for other conditions that involve sensory neuron activation, such as neuropathic pain. Additionally, further studies are needed to fully understand the long-term safety and efficacy of this compound. Overall, this compound shows promise as a potential treatment for chronic cough and other conditions, and further research is warranted.

Scientific Research Applications

4-[(allylamino)sulfonyl]-N-(3-fluorophenyl)benzamide has been the subject of several scientific studies, with promising results. One study found that this compound was effective in reducing cough frequency in patients with refractory chronic cough, with no significant adverse effects reported. Another study showed that this compound was able to inhibit the activation of sensory neurons in the airways, which are responsible for triggering coughing. These findings suggest that this compound may be a viable treatment option for chronic cough.